Cas no 380194-11-6 (5-(2,4-dichlorophenoxy)methyl-4-(2,5-dimethylphenyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(2,4-dichlorophenoxy)methyl-4-(2,5-dimethylphenyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 380194-11-6
• MF: C₁₇H₁₅Cl₂N₃OS
• MW: 380.291500329971
• CID: 3057152
• PubChem ID: 2369507
• Update Time: 2025-05-21

5-(2,4-dichlorophenoxy)methyl-4-(2,5-dimethylphenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• <br>5-(2,4-Dichloro-phenoxymethyl)-4-(2,5-dimethyl-phenyl)-4H-[1,2,4]triazole-3 -thiol
• 5-(2,4-dichlorophenoxy)methyl-4-(2,5-dimethylphenyl)-4H-1,2,4-triazole-3-thiol
• 5-[(2,4-dichlorophenoxy)methyl]-4-(2,5-dimethylphenyl)-1,2,4-triazole-3-thiol
• Z56812780
• AKOS000268200
• 3-[(2,4-dichlorophenoxy)methyl]-4-(2,5-dimethylphenyl)-1H-1,2,4-triazole-5-thione
• CS-0356085
• 380194-11-6
• EN300-03033
• 5-[(2,4-dichlorophenoxy)methyl]-4-(2,5-dimethylphenyl)-4H-1,2,4-triazole-3-thiol
• 5-((2,4-Dichlorophenoxy)methyl)-4-(2,5-dimethylphenyl)-4h-1,2,4-triazole-3-thiol
• 5-(2,4-dichlorophenoxymethyl)-4-(2,5-dimethylphenyl)-4H-1,2,4-triazole-3-thiol

• Inchi： 1S/C17H15Cl2N3OS/c1-10-3-4-11(2)14(7-10)22-16(20-21-17(22)24)9-23-15-6-5-12(18)8-13(15)19/h3-8H,9H2,1-2H3,(H,21,24)
• InChI Key： VDPBTUIKFLHONI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC1=NNC(N1C1C=C(C)C=CC=1C)=S)Cl

Computed Properties

• Exact Mass: 379.0312887Da
• Monoisotopic Mass: 379.0312887Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 69Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 5-(2,4-dichlorophenoxy)methyl-4-(2,5-dimethylphenyl)-4H-1,2,4-triazole-3-thiol

5-(2,4-Dichlorophenoxy)methyl-4-(2,5-dimethylphenyl)-4H-1,2,4-triazole-3-thiol

The compound with CAS No. 380194-11-6, known as 5-(2,4-dichlorophenoxy)methyl-4-(2,5-dimethylphenyl)-4H-1,2,4-triazole-3-thiol, is a highly specialized organic compound with significant applications in various fields. This compound has garnered attention due to its unique chemical structure and promising properties. Recent studies have highlighted its potential in the development of advanced materials and pharmaceuticals.

The chemical structure of this compound is characterized by a triazole ring system, which is a five-membered heterocycle containing nitrogen atoms. The presence of the 2,4-dichlorophenoxy group and the 2,5-dimethylphenyl group introduces additional functionality and stability to the molecule. These substituents play a crucial role in modulating the electronic properties and reactivity of the compound.

Recent research has focused on the synthesis and characterization of this compound. Scientists have developed efficient synthetic routes to produce this compound in high yields. The use of microwave-assisted synthesis and catalytic methods has significantly improved the production process. These advancements have made it possible to scale up production for industrial applications.

The physical properties of 5-(2,4-dichlorophenoxy)methyl-4-(2,5-dimethylphenyl)-4H-1,2,4-triazole-3-thiol have been extensively studied. Its melting point, solubility, and thermal stability are critical factors that influence its suitability for various applications. Experimental data indicate that this compound exhibits good thermal stability up to 300°C under inert conditions.

In terms of applications, this compound has shown promise in the field of agrochemicals. It has been evaluated as a potential fungicide due to its ability to inhibit fungal growth effectively. Recent studies have demonstrated its efficacy against plant pathogens such as Fusarium species and Alternaria alternata.

Moreover, this compound has been explored for its potential in pharmaceuticals. Its triazole ring system is known for its ability to act as a hydrogen bond donor or acceptor, making it a valuable component in drug design. Researchers have investigated its role as a scaffold for developing new drug candidates targeting various diseases.

The environmental impact of this compound has also been a topic of interest. Studies have shown that it degrades under specific environmental conditions without posing significant risks to ecosystems. This makes it an attractive option for sustainable agricultural practices.

In conclusion, 5-(2,4-dichlorophenoxy)methyl-4-(2,5-dimethylphenyl)-4H-1,2,4-triazole-3-thiol (CAS No. 380194-11-6) is a versatile compound with a wide range of applications. Its unique chemical structure and favorable properties make it a valuable addition to various industries. Ongoing research continues to uncover new potentials for this compound in both scientific and industrial settings.